2-(4-hydroxycyclohexyl)-2-methylpropanamide, Mixture of diastereomers
Overview
Description
2-(4-hydroxycyclohexyl)-2-methylpropanamide, Mixture of diastereomers (2-HCHMPA) is a chemical compound composed of two chiral centers and two stereogenic centers. It is a synthetic molecule, and its chemical structure is composed of a cyclohexyl ring, two methyl groups, and an amide group. It is a white crystalline solid at room temperature and is soluble in water. 2-HCHMPA has a variety of applications, including the synthesis of pharmaceuticals, the development of new materials, and the study of biochemical and physiological effects.
Scientific Research Applications
2-(4-hydroxycyclohexyl)-2-methylpropanamide, Mixture of diastereomers has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, the development of new materials, and the study of biochemical and physiological effects. It has been used in the synthesis of the anti-inflammatory drug ibuprofen, as well as other drugs such as naproxen and ketoprofen. It has also been used in the development of polymers for use in drug delivery systems and in the study of the effects of drugs on the human body.
Mechanism of Action
The mechanism of action of 2-(4-hydroxycyclohexyl)-2-methylpropanamide, Mixture of diastereomers is not yet fully understood. However, it is believed to act as an inhibitor of cyclooxygenase enzymes, which are involved in the synthesis of prostaglandins and other inflammatory mediators. Inhibition of these enzymes can lead to a decrease in inflammation and pain.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(4-hydroxycyclohexyl)-2-methylpropanamide, Mixture of diastereomers are not yet fully understood. However, it has been shown to have anti-inflammatory effects, and it has been suggested that it may have a role in the regulation of the immune system. In addition, it has been shown to have antioxidant and neuroprotective effects, and it may be useful in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
2-(4-hydroxycyclohexyl)-2-methylpropanamide, Mixture of diastereomers has several advantages for laboratory experiments. It is a relatively inexpensive compound to synthesize, and it is relatively stable in aqueous solutions. In addition, it is relatively soluble in water, which makes it easy to use in experiments. However, it is important to note that 2-(4-hydroxycyclohexyl)-2-methylpropanamide, Mixture of diastereomers is a chiral compound, and it is difficult to separate the two diastereomers.
Future Directions
There are several potential future directions for research on 2-(4-hydroxycyclohexyl)-2-methylpropanamide, Mixture of diastereomers. It has been suggested that it may have a role in the regulation of the immune system, and further research is needed to understand the exact mechanism of action. In addition, it may be useful in the development of new materials, and further research is needed to explore its potential applications. Finally, it may be useful in the treatment of neurological disorders, and further research is needed to investigate its efficacy and safety.
Synthesis Methods
2-(4-hydroxycyclohexyl)-2-methylpropanamide, Mixture of diastereomers is synthesized by a condensation reaction between 4-hydroxycyclohexanone and 2-methylpropanamide. The reaction is catalyzed by an acid, such as sulfuric acid, and takes place in an aqueous medium at a temperature of about 120°C. The reaction yields a mixture of diastereomers, which can be separated by chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-hydroxycyclohexyl)-2-methylpropanamide involves the protection of cyclohexanone followed by the addition of a methyl group and then a hydroxyl group. The resulting compound is then reacted with a protected amine to yield the final product.", "Starting Materials": [ "Cyclohexanone", "Methylmagnesium bromide", "Benzyl chloroformate", "4-hydroxycyclohexanone", "Sodium borohydride", "N,N-Dimethylformamide", "Triethylamine", "2-methylpropan-2-ol", "Hydrochloric acid", "Sodium hydroxide", "Ethyl acetate", "Methanol" ], "Reaction": [ "Cyclohexanone is protected with benzyl chloroformate in the presence of triethylamine to yield benzyl cyclohexanone.", "Methylmagnesium bromide is added to benzyl cyclohexanone to yield 4-methylbenzylcyclohexanone.", "4-methylbenzylcyclohexanone is reduced with sodium borohydride in the presence of hydrochloric acid to yield 4-methylcyclohexanone.", "4-methylcyclohexanone is reacted with sodium hydroxide and 4-hydroxycyclohexanone in ethanol to yield 2-(4-hydroxycyclohexyl)-2-methylpropan-1-one.", "2-(4-hydroxycyclohexyl)-2-methylpropan-1-one is reacted with N,N-dimethylformamide and triethylamine to yield the protected amine.", "The protected amine is deprotected with hydrochloric acid to yield the final product, 2-(4-hydroxycyclohexyl)-2-methylpropanamide, mixture of diastereomers." ] } | |
CAS RN |
1871677-05-2 |
Product Name |
2-(4-hydroxycyclohexyl)-2-methylpropanamide, Mixture of diastereomers |
Molecular Formula |
C10H19NO2 |
Molecular Weight |
185.3 |
Purity |
95 |
Origin of Product |
United States |
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